2-[3-(1-naphthyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoacetamide

• IUPAC Name: 2-(3-naphthalen-1-yl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-oxoacetamide
• InChI: InChI=1S/C18H15N3O3/c19-17(22)18(23)21-9-8-15-14(10-21)16(20-24-15)13-7-3-5-11-4-1-2-6-12(11)13/h1-7H,8-10H2,(H2,19,22)
• InChI Key: MUONTVVZRACDOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1ON=C2C3=CC=CC4=CC=CC=C43)C(=O)C(=O)N
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. Techniques like NMR spectroscopy could be used to analyze the structure.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the amide group might undergo hydrolysis, and the isoxazole ring might participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of polar functional groups like the amide might make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be a drug, it would interact with biological targets in the body.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. It could be studied for its potential uses in fields like medicinal chemistry, materials science, or synthetic chemistry.